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Compound of Interest

Compound Name: (S)-2-Aminononanoic acid

Cat. No.: B554682 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like (S)-2-Aminononanoic acid are paramount for both personal

safety and environmental protection. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans to ensure the secure management of this

compound in a laboratory setting.

(S)-2-Aminononanoic acid (CAS No. 133444-84-5) is a chemical that requires careful

handling due to its potential hazards. Adherence to the following guidelines will minimize risks

and promote a safe research environment.

Hazard Identification and Personal Protective
Equipment
(S)-2-Aminononanoic acid is classified with the following hazards:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

The signal word for this chemical is "Warning".
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling (S)-2-Aminononanoic acid.

PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes that can

cause serious eye irritation.[1]

[2]

Skin Protection

Nitrile or neoprene gloves. A

lab coat or chemical-resistant

apron. Closed-toe shoes.

Prevents skin contact which

can cause irritation.[1][2][3]

Full-body coverage minimizes

exposure from spills.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator for

dusts is recommended.

Avoids inhalation of dust which

may cause respiratory

irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling (S)-2-Aminononanoic acid from receipt to

disposal.
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Preparation

Handling

Post-Handling

Work in a designated, well-ventilated area or fume hood.

Don all required PPE as specified in the table above.

Ensure safety first

Carefully weigh the solid, avoiding dust generation.

Use a spatula for transfers.

If making a solution, slowly add the solid to the solvent to prevent splashing.

Decontaminate work surfaces.

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Figure 1. Workflow for handling (S)-2-Aminononanoic acid.
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Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of (S)-2-Aminononanoic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Hazardous Chemical Waste
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Waste Type Disposal Procedure

Solid (S)-2-Aminononanoic acid

Collect in a clearly labeled, sealed, and

chemically compatible container. The label

should read "Hazardous Waste" and include the

full chemical name.

Contaminated Materials (e.g., gloves, wipes)
Place in a designated hazardous waste

container.

Empty Containers

Triple-rinse with a suitable solvent. The rinsate

must be collected and disposed of as hazardous

waste. After rinsing, deface the label and

dispose of the container according to

institutional guidelines.

Storage of Waste:

Store waste containers in a designated, well-ventilated satellite accumulation area.

Keep containers securely sealed when not in use.

Do not mix with incompatible waste streams.

Once the waste container is full, follow your institution's procedures for chemical waste pickup

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
(S)-2-Aminononanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554682#personal-protective-equipment-for-handling-
s-2-aminononanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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